Cas no 2171394-00-4 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid)
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid
- 2171394-00-4
- (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid
- EN300-1581273
-
- Inchi: 1S/C26H32N2O6/c1-3-8-17(15-24(29)30)28-25(31)23(33-2)13-14-27-26(32)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)/t17-,23?/m1/s1
- InChI Key: GBNUFUTXKLBBKP-LIXIDFRTSA-N
- SMILES: O(C(NCCC(C(N[C@@H](CC(=O)O)CCC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 114Ų
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1581273-0.05g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid |
2171394-00-4 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1581273-0.1g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid |
2171394-00-4 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1581273-0.25g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid |
2171394-00-4 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1581273-0.5g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid |
2171394-00-4 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1581273-1.0g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid |
2171394-00-4 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1581273-2.5g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid |
2171394-00-4 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1581273-5.0g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid |
2171394-00-4 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1581273-10.0g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid |
2171394-00-4 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1581273-50mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid |
2171394-00-4 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1581273-100mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid |
2171394-00-4 | 100mg |
$2963.0 | 2023-09-24 |
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid
Introduction to (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid (CAS No. 2171394-00-4)
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid (CAS No. 2171394-00-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and methoxybutanamide, and it possesses a unique structure that confers specific biological activities and potential therapeutic applications.
The molecular structure of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid is characterized by a fluorene moiety, which is a tricyclic aromatic hydrocarbon, and a methoxybutanamide group. The presence of the fluorene ring system imparts rigidity and hydrophobicity to the molecule, while the methoxybutanamide moiety introduces functional groups that can participate in hydrogen bonding and other intermolecular interactions. These structural features make the compound an attractive candidate for various biological studies.
Recent research has focused on the potential of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid as a lead compound for drug development. Studies have shown that this compound exhibits promising activity in modulating specific biological pathways, particularly those involved in protein-protein interactions and enzyme inhibition. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme involved in cancer cell proliferation, suggesting its potential as an anticancer agent.
In addition to its anticancer properties, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid has also been investigated for its potential use in neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can cross the blood-brain barrier and modulate the activity of specific neurotransmitter receptors, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid involves several steps, including the formation of the fluorene ring system and the introduction of the methoxybutanamide group. Advanced synthetic techniques, such as transition metal-catalyzed coupling reactions and chiral catalysis, have been employed to achieve high yields and enantiomeric purity. The ability to synthesize this compound efficiently is crucial for its further development as a therapeutic agent.
The pharmacokinetic properties of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to penetrate cell membranes effectively, while its stability in physiological conditions ensures sustained activity over time.
Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.
In conclusion, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid (CAS No. 2171394-00-4) represents a promising candidate for various therapeutic applications due to its unique molecular structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing treatments for cancer and neurodegenerative diseases.
2171394-00-4 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)